4-methyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide

• IUPAC Name: 4-methyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• InChI: InChI=1S/C22H20N2O2S/c1-15-6-8-17(9-7-15)21(25)23-18-11-10-16-4-2-12-24(19(16)14-18)22(26)20-5-3-13-27-20/h3,5-11,13-14H,2,4,12H2,1H3,(H,23,25)
• InChI Key: IGPXFJCGVUCPBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CS4)C=C2
• Molecular Formula: C22H20N2O2S
• Molecular Weight: 376.5 g/mol
• CAS No.: 946320-56-5

Description

4-methyl-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide is a useful research compound. Its molecular formula is C22H20N2O2S and its molecular weight is 376.47. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Hydrogenation Catalysts

Compounds related to the quinoline and thiophene families have been studied for their utility in asymmetric hydrogenation reactions. For instance, ligands derived from quinoxaline and benzene structures have shown significant catalytic activities and enantioselectivities in the asymmetric hydrogenation of functionalized alkenes, hinting at potential applications in the synthesis of chiral pharmaceutical ingredients (Imamoto et al., 2012).

Anti-cancer and Chemoresistance Modulation

Quinoline and thiophene derivatives have been explored for their anticancer properties and ability to overcome chemoresistance. For example, certain thiophene 2-carboxamide compounds have demonstrated inhibition of angiogenesis and P-glycoprotein efflux pump activity, which are critical mechanisms for reversing multi-drug resistance in cancer cells (Mudududdla et al., 2015).

Antitumor Evaluation

Novel benzo[b]thieno[2,3-c]quinolone derivatives have been synthesized and evaluated for their antitumor activities, showing potential as candidates for cancer therapy. The structural modifications and photophysical properties of these compounds provide insights into the design of therapeutically relevant molecules (Dogan Koruznjak et al., 2003).

Fluorescence and Optical Applications

Certain thiophene-quinoline compounds have been investigated for their optical properties, including fluorescence. These findings suggest potential applications in materials science, particularly in the development of fluorescent dyes and materials with specific photophysical characteristics (Bogza et al., 2018).

Molecular Docking and Antioxidant Studies

Thiophene-quinoline derivatives have also been explored for their chemosensing abilities, molecular docking potential, and antioxidant activities. These studies highlight the versatility of such compounds in biological applications, ranging from sensing technologies to therapeutic interventions (Kalaiyarasi et al., 2019).